Cas no 1823182-50-8 (N'-(3-chloropropanoyl)-3-fluorobenzohydrazide)

• Product Name: N'-(3-chloropropanoyl)-3-fluorobenzohydrazide
• CAS No: 1823182-50-8
• CID: 4621354
• Update Time: 2025-08-05

N'-(3-chloropropanoyl)-3-fluorobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloropropanoyl)-3-fluorobenzohydrazide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N'-(3-chloropropanoyl)-3-fluorobenzohydrazide

Comprehensive Overview of N'-(3-chloropropanoyl)-3-fluorobenzohydrazide (CAS No. 1823182-50-8)

N'-(3-chloropropanoyl)-3-fluorobenzohydrazide (CAS No. 1823182-50-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique hydrazide backbone and fluorobenzoyl moiety, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring both chloropropanoyl and fluorobenzyl groups, enables diverse applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like N'-(3-chloropropanoyl)-3-fluorobenzohydrazide has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, a hot topic in oncology. The compound’s electrophilic properties also make it a candidate for covalent drug design, a trending approach in targeted therapies.

The synthesis of N'-(3-chloropropanoyl)-3-fluorobenzohydrazide typically involves acylation reactions between 3-fluorobenzoic acid derivatives and 3-chloropropanoyl hydrazine. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity, addressing common challenges like byproduct formation. Analytical methods like HPLC-MS and NMR spectroscopy are employed to ensure quality control.

From an industrial perspective, N'-(3-chloropropanoyl)-3-fluorobenzohydrazide aligns with the growing focus on green chemistry. Innovations in solvent-free reactions and catalytic processes are being tested to reduce environmental impact. This resonates with the broader push for sustainable chemical manufacturing, a priority for regulatory bodies and investors alike.

In the context of AI-driven drug discovery, N'-(3-chloropropanoyl)-3-fluorobenzohydrazide has been flagged in computational screens for its molecular docking potential. Its hydrogen-bonding capacity and lipophilic efficiency make it a promising candidate for virtual libraries. Such applications highlight the compound’s relevance in high-throughput screening platforms.

Safety and handling protocols for N'-(3-chloropropanoyl)-3-fluorobenzohydrazide emphasize standard laboratory precautions, including the use of personal protective equipment (PPE). While not classified as hazardous under current guidelines, proper ventilation and storage conditions are recommended to maintain stability. These practices align with global standards like REACH and GHS.

Market trends indicate rising interest in custom synthesis services for N'-(3-chloropropanoyl)-3-fluorobenzohydrazide, driven by R&D investments in precision medicine. Suppliers are expanding their portfolios to include isotope-labeled variants for tracer studies, catering to the pharmacokinetics research niche.

In conclusion, N'-(3-chloropropanoyl)-3-fluorobenzohydrazide (CAS No. 1823182-50-8) exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its versatility across drug development, material science, and sustainable synthesis ensures its continued relevance in scientific and industrial arenas.